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Compound of Interest

Compound Name: 5(6)-Carboxyfluorescein

Cat. No.: B613776

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling 5(6)-Carboxyfluorescein. Adherence to these
procedures is critical for ensuring personal safety and maintaining a secure laboratory
environment. The toxicological properties of this compound have not been fully investigated,
and therefore, it should be handled with the utmost caution.[1][2]

Hazard Identification

5(6)-Carboxyfluorescein is classified as a hazardous chemical. Key hazards include:

Eye Irritation: Causes serious eye irritation.[3][4][5][6]

Skin and Inhalation: May be harmful if it comes into contact with skin or is inhaled, potentially
causing respiratory tract irritation.[2]

Ingestion: May be harmful if swallowed.[2]

Combustible Dust: May form combustible dust concentrations in the air.[3]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 5(6)-Carboxyfluorescein to
minimize exposure. The following table summarizes the required equipment.
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Protection Type Equipment Specification
Tightly fitting, with side-shields,
Eye/Face Protection Safety Goggles conforming to EN 166 (EU) or

NIOSH (US).[4][6]

Face Shield

Required when there is a risk
of splashing or aerosol

generation.[7]

Hand Protection

Chemical-resistant gloves

Inspected before use. Nitrile
gloves are suitable for short-

term protection.[4][7]

Body Protection

Laboratory Coat

Fully buttoned Nomex® or
100% cotton lab coat.[7]

Protective Clothing

Impervious clothing to prevent

skin contact.[4]

Respiratory Protection

Not typically required

Only necessary if ventilation is
inadequate or dust is

generated.

Full-face Respirator

Use if exposure limits are
exceeded or irritation is

experienced.[4]

Foot Protection

Closed-toe Shoes

Shoes must cover the entire
foot.[7]

Safe Handling Protocol

3.1. Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood.[4][8]

o Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[3]

3.2. Procedural Steps
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» Preparation: Before handling, ensure all required PPE is correctly worn. Inspect gloves for
any signs of damage.[4]

e Handling: Avoid direct contact with the skin and eyes.[4][8] Prevent the formation of dust and
aerosols.[4] Use non-sparking tools.

e Hygiene: Wash hands thoroughly with soap and water after handling the compound.[1][3][6]
Do not eat, drink, or smoke in the work area.[8]

» Storage: Keep the container tightly sealed in a dry, cool, and well-ventilated place.[1][2]
Protect the compound from prolonged exposure to light.[1]

Spill and Emergency Procedures

4.1. Skin Contact

o Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[1]
o Seek medical attention if irritation persists.[3]

4.2. Eye Contact

o Immediately flush the eyes with copious amounts of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[1]

o Seek immediate medical attention.[3]

4.3. Inhalation

e Move the individual to fresh air.[1]

e If breathing is difficult, provide oxygen. Seek medical attention if symptoms occur.[2]
4.4. Ingestion

e Do NOT induce vomiting. Rinse the mouth with water.[2]
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» Never give anything by mouth to an unconscious person.[1] Seek immediate medical advice.

[2]

4.5. Spill Cleanup

Evacuate personnel from the area.
o Wear appropriate PPE, including respiratory protection.

o Absorb the spill with an inert material (e.g., sand or vermiculite) and collect it into a suitable,
closed container for disposal.[1][8]

e Avoid generating dust.

o Wash the spill area thoroughly.

Disposal Plan

All waste containing 5(6)-Carboxyfluorescein must be treated as hazardous waste and
disposed of according to local, state, and federal regulations.[1][2]

o Waste Collection: Collect all waste material, including contaminated PPE and spill cleanup
materials, in a clearly labeled, sealed container.

» Disposal Route: Do not discharge into drains or the environment.[1][4] Arrange for disposal
through a licensed chemical destruction facility or by controlled incineration with flue gas
scrubbing.[4]

o Packaging Disposal: Contaminated containers should be triple-rinsed before recycling or
reconditioning. Alternatively, puncture the packaging to render it unusable and dispose of it in
a sanitary landfill.[4]
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Caption: Workflow for safely handling 5(6)-Carboxyfluorescein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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